4,4'-Bis(4-methylimidazolin-2-yl)terephthalanilide 2HCl
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Overview
Description
Novel antagonist of the Grb7 SH2 domain; Antitumor Agent; High Quality Biochemicals for Research Uses
Scientific Research Applications
Antitumor Activity
4,4'-Bis(4-methylimidazolin-2-yl)terephthalanilide 2HCl has shown significant effectiveness as an antitumor agent. A study by Nathan et al. (1984) demonstrated its high cure rate in murine infections caused by Trypanosoma brucei brucei, indicating its potential as a trypanocide (Nathan et al., 1984).
Mitochondrial Poisons in Cancer Therapy
This compound also acts as a mitochondrial poison during therapy for the L1210 tumor. Pine and DiPaolo (1966) noted that it partly inhibits cellular respiration and uncouples phosphorylation of isolated mitochondria, affecting lipid incorporation and ATP pools (Pine & DiPaolo, 1966).
Antineoplastic Agents
The antineoplastic properties of this compound have been highlighted in the context of leukemia treatment. Although showing marked activity against leukemia L1210, it was found to be inactive in clinical trials, as per a study by Montgomery (1969) (Montgomery, 1969).
Role in Anticancer Drug Development
Rashid (2020) explored bis-benzimidazole derivatives, including this compound, as potential anticancer agents. These compounds demonstrated notable anticancer activity and were predicted to be orally active molecules (Rashid, 2020).
Corrosion Inhibition
Ahamad and Quraishi (2009) found that Bis(benzimidazol-2-yl) disulphide, a related compound, is an effective inhibitor for mild steel corrosion in acidic media. This suggests potential industrial applications in corrosion prevention (Ahamad & Quraishi, 2009).
Electrocatalytic and Optical Properties
Studies on the electrocatalytic and optical properties of similar compounds suggest potential applications in electronic and optical devices. For instance, Nielsen et al. (2006) explored silver and palladium complexes of bis-NHC ligands, demonstrating interesting structural and catalytic properties (Nielsen et al., 2006).
Properties
CAS No. |
4315-44-0 |
---|---|
Molecular Formula |
C28-H28-N6-O2.2Cl-H |
Molecular Weight |
553.5 g/mol |
IUPAC Name |
1-N,4-N-bis[4-(5-methyl-4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,4-dicarboxamide;dihydrochloride |
InChI |
InChI=1S/C28H28N6O2.2ClH/c1-17-15-29-25(31-17)19-7-11-23(12-8-19)33-27(35)21-3-5-22(6-4-21)28(36)34-24-13-9-20(10-14-24)26-30-16-18(2)32-26;;/h3-14,17-18H,15-16H2,1-2H3,(H,29,31)(H,30,32)(H,33,35)(H,34,36);2*1H |
InChI Key |
MVHALJRIOVBKOX-UHFFFAOYSA-N |
SMILES |
CC1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NCC(N5)C.Cl.Cl |
Canonical SMILES |
CC1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NCC(N5)C.Cl.Cl |
Synonyms |
NSC57148; BW 458C; Wander compound 2159; 1-N,4-N-bis[4-(5-methyl-4,5-dihydro-1H-imidazol- 2-yl)phenyl]benzene-1,4-dicarboxamide hydrochloride; 4''-Bis(4-methyl-2-imidazolin- 2-yl)-terephthalanid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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